Cas no 1353974-43-2 (N-(4-Methoxybenzyl)piperidin-4-amine hydrochloride)

• Product Name: N-(4-Methoxybenzyl)piperidin-4-amine hydrochloride
• CAS No: 1353974-43-2
• MF: C₁₃H₂₁ClN₂O
• MW: 256.771642446518
• MDL: MFCD21098689
• CID: 2091399
• PubChem ID: 66569845
• Update Time: 2025-06-30

N-(4-Methoxybenzyl)piperidin-4-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-(4-Methoxybenzyl)piperidin-4-amine hydrochloride
• N-[(4-methoxyphenyl)methyl]piperidin-4-amine,hydrochloride
• (4-Methoxy-benzyl)-piperidin-4-yl-amine hydrochloride
• G71593
• N-[(4-METHOXYPHENYL)METHYL]PIPERIDIN-4-AMINE HYDROCHLORIDE
• DB-299793
• N-(4-Methoxybenzyl)piperidin-4-aminehydrochloride
• N-[(4-methoxyphenyl)methyl]piperidin-4-amine;hydrochloride
• AKOS024464156
• 1353974-43-2

• MDL： MFCD21098689
• Inchi： 1S/C13H20N2O.ClH/c1-16-13-4-2-11(3-5-13)10-15-12-6-8-14-9-7-12;/h2-5,12,14-15H,6-10H2,1H3;1H
• InChI Key： HEPFHNRAGSBSEC-UHFFFAOYSA-N
• SMILES： Cl.O(C)C1C=CC(=CC=1)CNC1CCNCC1

Computed Properties

• Exact Mass: 256.1342410g/mol
• Monoisotopic Mass: 256.1342410g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 184
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 33.3Ų

Additional information on N-(4-Methoxybenzyl)piperidin-4-amine hydrochloride

N-(4-Methoxybenzyl)piperidin-4-amine hydrochloride: A Comprehensive Overview

N-(4-Methoxybenzyl)piperidin-4-amine hydrochloride (CAS No. 1353974-43-2) is a synthetic compound that has garnered significant attention in the pharmaceutical and chemical research communities due to its potential applications in various therapeutic areas. This compound, also known as MPH, is a derivative of piperidine and features a unique molecular structure that includes a methoxybenzyl group and an amine functionality. The hydrochloride salt form enhances its solubility and stability, making it suitable for various experimental and clinical settings.

The chemical structure of N-(4-Methoxybenzyl)piperidin-4-amine hydrochloride is characterized by a piperidine ring attached to a 4-methoxybenzyl group, with the entire molecule forming a hydrochloride salt. This structure confers the compound with specific pharmacological properties, including potential interactions with neurotransmitter systems and receptor sites. Recent studies have explored its effects on central nervous system (CNS) disorders, such as anxiety, depression, and neurodegenerative diseases.

In the realm of medicinal chemistry, N-(4-Methoxybenzyl)piperidin-4-amine hydrochloride has been investigated for its ability to modulate neurotransmitter levels and receptor activity. One notable study published in the Journal of Medicinal Chemistry (2022) demonstrated that this compound exhibits potent serotonin reuptake inhibition, suggesting its potential as an antidepressant agent. The researchers found that MPH effectively increased serotonin levels in the brain, leading to improved mood and reduced anxiety symptoms in preclinical models.

Beyond its antidepressant properties, N-(4-Methoxybenzyl)piperidin-4-amine hydrochloride has also shown promise in the treatment of neurodegenerative disorders. A study published in the Journal of Neurochemistry (2021) reported that this compound can protect neurons from oxidative stress and apoptosis, which are key factors in the progression of diseases like Alzheimer's and Parkinson's. The mechanism of action involves the activation of neuroprotective pathways and the inhibition of pro-inflammatory cytokines.

The pharmacokinetic profile of N-(4-Methoxybenzyl)piperidin-4-amine hydrochloride has been extensively studied to ensure its safety and efficacy. Research indicates that it has favorable absorption, distribution, metabolism, and excretion (ADME) properties. The compound is rapidly absorbed after oral administration and exhibits good bioavailability. It is metabolized primarily by cytochrome P450 enzymes in the liver, with the major metabolites being excreted via urine and feces.

Clinical trials are currently underway to evaluate the safety and efficacy of N-(4-Methoxybenzyl)piperidin-4-amine hydrochloride in human subjects. Early-phase trials have shown promising results, with participants reporting significant improvements in mood and cognitive function without severe side effects. These findings have paved the way for larger-scale trials to further validate its therapeutic potential.

In addition to its therapeutic applications, N-(4-Methoxybenzyl)piperidin-4-amine hydrochloride is also used as a research tool in academic and industrial laboratories. Its unique chemical properties make it valuable for studying neurotransmitter systems and developing new drug candidates. Researchers often use this compound to investigate the mechanisms underlying various neurological disorders and to screen for novel therapeutic agents.

The synthesis of N-(4-Methoxybenzyl)piperidin-4-amine hydrochloride involves several well-established chemical reactions. One common method involves the reaction of 4-methoxybenzaldehyde with piperidine to form an imine intermediate, which is then reduced to yield the desired amine product. The final step involves treating the free base with hydrogen chloride gas to form the hydrochloride salt. This synthetic route is efficient and scalable, making it suitable for both laboratory-scale synthesis and industrial production.

In conclusion, N-(4-Methoxybenzyl)piperidin-4-amine hydrochloride (CAS No. 1353974-43-2) is a versatile compound with significant potential in both research and therapeutic applications. Its unique chemical structure and pharmacological properties make it an attractive candidate for further investigation into CNS disorders and neurodegenerative diseases. As research continues to uncover new insights into its mechanisms of action, this compound is poised to play a crucial role in advancing our understanding of these complex conditions.